Cas no 252566-49-7 (2-Bromo-6-methylpyrimidin-4(3H)-one)
252566-49-7 structure
Product Name:2-Bromo-6-methylpyrimidin-4(3H)-one
CAS No:252566-49-7
MF:C5H5BrN2O
MW:189.009999990463
CID:1089086
PubChem ID:135741828
Update Time:2025-04-20
2-Bromo-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-methylpyrimidin-4(3H)-one
- 2-bromo-6-methyl-1H-pyrimidin-4-one
- SB56031
- DTXSID00856983
- 252566-49-7
- 2-Bromo-6-methylpyrimidin-4(1H)-one
-
- Inchi： 1S/C5H5BrN2O/c1-3-2-4(9)8-5(6)7-3/h2H,1H3,(H,7,8,9)
- InChI Key： ABBWAXWALGQJRO-UHFFFAOYSA-N
- SMILES： BrC1=NC(C)=CC(N1)=O
Computed Properties
- Exact Mass: 187.95853g/mol
- Monoisotopic Mass: 187.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 41.5Ų
2-Bromo-6-methylpyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165165-1g |
2-bromo-6-methylpyrimidin-4(3H)-one |
252566-49-7 | 95% | 1g |
$489 | 2021-08-05 | |
| Alichem | A089005221-1g |
2-Bromo-6-methylpyrimidin-4(3H)-one |
252566-49-7 | 95% | 1g |
$459.98 | 2023-09-02 | |
| Chemenu | CM165165-1g |
2-bromo-6-methylpyrimidin-4(3H)-one |
252566-49-7 | 95% | 1g |
$479 | 2024-07-28 |
2-Bromo-6-methylpyrimidin-4(3H)-one Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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